5-Fluoro-1-methyl-1H-indazol-3-amine
Overview
Description
5-Fluoro-1-methyl-1H-indazol-3-amine is a chemical compound with the molecular formula C8H8FN3 . It is a derivative of indazole, a nitrogen-containing heterocycle that is an important building block for many bioactive natural products and commercially available drugs .
Synthesis Analysis
Indazole derivatives, including this compound, can be synthesized using various methods. A series of indazole derivatives were designed and synthesized by a molecular hybridization strategy . This strategy involves the combination of different functional groups to create a new compound with desired properties .Molecular Structure Analysis
The molecular structure of this compound consists of a bicyclic ring structure made up of a pyrazole ring and a benzene ring . The compound has a molecular weight of 165.168 Da .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the retrieved sources, indazole derivatives are known to participate in a wide range of reactions due to their diverse functional groups .Physical and Chemical Properties Analysis
This compound has a molecular weight of 165.168 Da . It has a topological polar surface area of 54.7 Ų and a complexity of 153 . It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 3 .Scientific Research Applications
Antitumor Activity
5-Fluoro-1-methyl-1H-indazol-3-amine derivatives have demonstrated potential in antitumor activity. For instance, the compound 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide inhibits the proliferation of some cancer cell lines, indicating its potential as a therapeutic agent in cancer treatment (Hao et al., 2017).
Spectroscopic Studies
The spectroscopic properties of Indazole and its amino derivatives, including those similar to this compound, have been extensively studied. These studies provide insights into the electrostatic effects and hydrogen bonding capabilities of these compounds, which are crucial for their chemical and biological applications (Saha & Dogra, 1997).
Synthesis Techniques
Efficient synthesis methods for derivatives of this compound have been developed, such as the Pd-catalyzed Suzuki–Miyaura cross-coupling reaction. This method is significant for the production of various 3-aryl-1H-indazol-5-amine derivatives, which are important in pharmaceutical research (Wang et al., 2015).
Antimicrobial Activity
This compound and its derivatives have shown antimicrobial activity. This includes the ability to act against gram-positive bacteria such as Staphylococcus aureus, which highlights its potential in developing new antimicrobial agents (Banpurkar et al., 2018).
DNA Interaction Studies
Compounds like this compound have been used to study DNA interactions, particularly the B- to Z-DNA transition. This research provides critical insights into the molecular interactions and stability of DNA structures, which are vital for understanding genetic processes and drug design (Spingler & Da Pieve, 2005).
Future Directions
Indazole derivatives, including 5-Fluoro-1-methyl-1H-indazol-3-amine, have gained considerable attention in the field of medicinal chemistry due to their versatile biological activities . Future research may focus on developing novel indazole derivatives with high efficiency and low toxicity for various therapeutic applications .
Mechanism of Action
Target of Action
The primary target of 5-Fluoro-1-methyl-1H-indazol-3-amine, also known as 3-Amino-5-fluoro-1-methylindazole, is the hinge region of tyrosine kinase . Tyrosine kinases are enzymes that can transfer a phosphate group from ATP to a protein in a cell, a process known as phosphorylation. This phosphorylation can function as an on or off switch in many cellular functions and is critical in cellular signaling .
Mode of Action
The 1H-indazole-3-amine structure of the compound is an effective hinge-binding fragment . It binds effectively with the hinge region of tyrosine kinase, thereby influencing the enzyme’s activity . This interaction with its target can lead to changes in the phosphorylation status of proteins, which can subsequently alter various cellular processes .
Biochemical Pathways
Tyrosine kinases play key roles in the regulation of cell growth, differentiation, metabolism, and apoptosis, among other processes .
Pharmacokinetics
These properties are crucial in determining the compound’s bioavailability, ie, the extent and rate at which the active moiety enters systemic circulation, thereby accessing the site of action .
Result of Action
The compound has been associated with antitumor activity. Some derivatives of 1H-indazole-3-amine have been found to inhibit cell growth of many neoplastic cell lines at concentrations lower than 1 μM, causing a block in the G0–G1 phase of the cell cycle . This suggests that this compound may have similar effects.
Biochemical Analysis
Biochemical Properties
Indazole derivatives, to which this compound belongs, have been found to exhibit diverse biological activities . These include anti-inflammatory, antimicrobial, antiHIV, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities
Cellular Effects
Some indazole derivatives have been found to exhibit promising inhibitory effects against various cancer cell lines . For instance, a compound named 6o was found to affect apoptosis and cell cycle possibly by inhibiting Bcl2 family members and the p53/MDM2 pathway in a concentration-dependent manner .
Molecular Mechanism
It is known that the 1H-indazole-3-amine structure is an effective hinge-binding fragment, and in Linifanib, it binds effectively with the hinge region of tyrosine kinase .
Temporal Effects in Laboratory Settings
It is known that some indazole derivatives exhibit anti-proliferative activity against Hep-G2 cells .
Dosage Effects in Animal Models
It is known that some indazole derivatives exhibit anti-proliferative activity against Hep-G2 cells .
Metabolic Pathways
It is known that some indazole derivatives exhibit anti-proliferative activity against Hep-G2 cells .
Transport and Distribution
It is known that some indazole derivatives exhibit anti-proliferative activity against Hep-G2 cells .
Subcellular Localization
It is known that some indazole derivatives exhibit anti-proliferative activity against Hep-G2 cells .
Properties
IUPAC Name |
5-fluoro-1-methylindazol-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FN3/c1-12-7-3-2-5(9)4-6(7)8(10)11-12/h2-4H,1H3,(H2,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCPNGUIESXJDEW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)F)C(=N1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8FN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30570382 | |
Record name | 5-Fluoro-1-methyl-1H-indazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30570382 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
171809-12-4 | |
Record name | 5-Fluoro-1-methyl-1H-indazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30570382 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 171809-12-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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